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Compound of Interest

Compound Name: 3-Amino-5-methylphenol

Cat. No.: B1274162

An In-depth Technical Guide to 3-Amino-5-methylphenol (CAS Number: 76619-89-1)

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, safety, and potential applications of 3-Amino-5-methylphenol, a key
intermediate in the chemical and pharmaceutical industries. This document is intended for
researchers, scientists, and professionals in drug development.

Core Properties

3-Amino-5-methylphenol, also known as 5-amino-m-cresol, is a white crystalline solid.[1] It is
recognized for its utility in the manufacturing of various dyes and as a building block in the
synthesis of pharmaceutical compounds.[1]

Physicochemical Data

A summary of the key physicochemical properties of 3-Amino-5-methylphenol is presented in
Table 1 for easy reference and comparison.
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Property Value Reference
CAS Number 76619-89-1 [1][2]
Molecular Formula C7HsNO [1][2]
Molecular Weight 123.15 g/mol [11[2]
Melting Point 139 °C [11[3]
Boiling Point 281.1 °C at 760 mmHg [1]
Density 1.157 g/cm3 [1]
Flash Point 123.8 °C [1]
Refractive Index 1.616 [1]
LogP 1.864 [1]
PSA (Polar Surface Area) 46.25 A2 [1]
EINECS Number 278-502-6 [1][2]

Spectral Data

While specific spectral data was not detailed in the immediate search results, standard
analytical techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy,
and Mass Spectrometry (MS) are typically used to characterize this compound. Researchers
are advised to consult spectral databases for detailed information.

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 3-Amino-5-methylphenol
(CAS 76619-89-1) is not readily available in the public domain, a common and plausible route
is the reduction of the corresponding nitro compound, 3-methyl-5-nitrophenol. Below is a
generalized experimental protocol based on common chemical transformations for similar
compounds.

Experimental Protocol: Reduction of 3-Methyl-5-
nitrophenol (Hypothetical)
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Objective: To synthesize 3-Amino-5-methylphenol by the reduction of 3-methyl-5-nitrophenol.

Materials:

3-Methyl-5-nitrophenol

 Tin(ll) chloride dihydrate (SnCl2-2H20) or catalytic hydrogenation setup (e.g., Hz gas, Pd/C
catalyst)

o Concentrated Hydrochloric Acid (HCI)

e Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCOs3) solution

» Ethyl acetate or other suitable organic solvent

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

e Deionized water

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 3-methyl-5-nitrophenol in a suitable solvent such as ethanol or ethyl
acetate.

e Reduction:

o Using Tin(Il) Chloride: Add an excess of tin(ll) chloride dihydrate to the solution, followed
by the slow addition of concentrated hydrochloric acid. Heat the mixture to reflux and
monitor the reaction progress using Thin Layer Chromatography (TLC).

o Using Catalytic Hydrogenation: Alternatively, subject the solution of 3-methyl-5-nitrophenol
to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen
atmosphere.

o Work-up:
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o After the reaction is complete (as indicated by TLC), cool the reaction mixture to room
temperature.

o If tin(ll) chloride was used, carefully neutralize the acidic solution with a saturated sodium
bicarbonate solution or a dilute sodium hydroxide solution until the pH is basic. This will
precipitate tin salts.

o Filter the mixture to remove the inorganic salts or the catalyst (if hydrogenation was used).

o Extraction: Transfer the filtrate to a separatory funnel and extract the aqueous layer multiple
times with ethyl acetate.

e Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium
sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the solvent
under reduced pressure using a rotary evaporator to obtain the crude product.

 Purification: The crude 3-Amino-5-methylphenol can be purified by recrystallization from a
suitable solvent system (e.g., water or an ethanol/water mixture) or by column
chromatography on silica gel.

Visualization of Synthetic Workflow

The following diagram illustrates the proposed synthetic workflow for 3-Amino-5-
methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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